molecular formula C11H16ClNO2 B8412618 2-Amino-2-methyl-1-propyl benzoate hydrochloride CAS No. 3539-92-2

2-Amino-2-methyl-1-propyl benzoate hydrochloride

Cat. No.: B8412618
CAS No.: 3539-92-2
M. Wt: 229.70 g/mol
InChI Key: NWTLOVSZEMDODV-UHFFFAOYSA-N
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Description

2-Amino-2-methyl-1-propyl benzoate hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO2 and its molecular weight is 229.70 g/mol. The purity is usually 95%.
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Properties

CAS No.

3539-92-2

Molecular Formula

C11H16ClNO2

Molecular Weight

229.70 g/mol

IUPAC Name

(2-amino-2-methylpropyl) benzoate;hydrochloride

InChI

InChI=1S/C11H15NO2.ClH/c1-11(2,12)8-14-10(13)9-6-4-3-5-7-9;/h3-7H,8,12H2,1-2H3;1H

InChI Key

NWTLOVSZEMDODV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COC(=O)C1=CC=CC=C1)N.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 8.7 g (0.041 mol) 2-phenyl-4,4-dimethyl-1,3-oxazoline hydrochloride suspended in 120 ml anhydrous hydrogen chloride in tetrahydrofuran (1M) was added 3.6 ml (0.20 mol) water. The mixture was warmed to cause solution and heated under reflux with stirring for 1 hour. The tetrahydrofuran was removed under reduced pressure to afford a nearly colorless oil which crystallized at 0° following the addition of anhydrous ether. The solid was triturated with anhydrous ether overnight and isolated by filtration under a nitrogen atmosphere. After drying in vacuo over calcium sulfate, 6.9 g (0.30 mol), 73%, 2 -amino-2-methyl-1-propyl benzoate hydrochloride was obtained as a white solid, mp 225°-228° (dec.) acetone:hexane, ir (KBr) 1725 (c=o) cm-1, pmr (D2O) δ 1.50 (s, 6H), 4.4 (s, 2H) and 7.0 - 8.3 (m, 5H) ppm.
Quantity
8.7 g
Type
reactant
Reaction Step One
Name
Quantity
3.6 mL
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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